Cas no 1568218-83-6 ((1R)-1-(3-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(3-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1568218-83-6
• MF: C₁₀H₁₁F₃O₂
• MW: 220.188353776932
• CID: 6586948
• PubChem ID: 104374002
• Update Time: 2025-06-09

(1R)-1-(3-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol
• 1568218-83-6
• EN300-1937578

• Inchi： 1S/C10H11F3O2/c1-2-15-8-5-3-4-7(6-8)9(14)10(11,12)13/h3-6,9,14H,2H2,1H3/t9-/m1/s1
• InChI Key： XBVGBLUBRHBJLQ-SECBINFHSA-N
• SMILES： FC([C@@H](C1C=CC=C(C=1)OCC)O)(F)F

Computed Properties

• Exact Mass: 220.07111408g/mol
• Monoisotopic Mass: 220.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-1-(3-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol

Professional Introduction to Compound with CAS No. 1568218-83-6 and Product Name: (1R)-1-(3-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol

Compound with the CAS number 1568218-83-6 and the product name (1R)-1-(3-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol represents a significant advancement in the field of chiral pharmaceutical intermediates. This compound, characterized by its unique stereocenter and functional groups, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The (1R)-configuration of the alcohol moiety and the presence of both ethoxy and trifluoromethyl substituents contribute to its distinct chemical properties, making it a valuable building block for synthetic chemists.

The structural motif of (1R)-1-(3-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol is particularly intriguing from a synthetic perspective. The combination of a benzyl ether unit with a trifluoromethylated ethyl group offers a versatile platform for further derivatization. This compound’s relevance is underscored by its role in the synthesis of biologically active molecules, where stereochemical purity is paramount. Recent studies have highlighted its utility in constructing complex scaffolds that mimic natural products, thereby expanding the arsenal of pharmacophores available to medicinal chemists.

In the realm of drug discovery, chiral auxiliaries and ligands play a pivotal role in asymmetric synthesis. The enantiomerically pure form of (1R)-1-(3-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol serves as an excellent precursor for generating enantiomerically enriched intermediates. Such intermediates are essential for producing single-enantiomer drugs that exhibit higher efficacy and reduced side effects compared to racemic mixtures. The trifluoromethyl group in this compound not only enhances metabolic stability but also influences electronic properties, making it a desirable feature in drug design.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. The electronic distribution and steric environment of (1R)-1-(3-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol have been extensively studied using density functional theory (DFT) calculations. These studies reveal that the trifluoromethyl group exerts a significant electron-withdrawing effect through hyperconjugation and inductive effects, which can modulate reactivity in subsequent synthetic steps. This insight has been leveraged to optimize reaction conditions for its incorporation into larger molecular frameworks.

The pharmaceutical industry has seen a surge in interest for fluorinated compounds due to their improved pharmacokinetic profiles. The presence of multiple fluorine atoms in (1R)-1-(3-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol contributes to its lipophilicity and binding affinity towards biological targets. For instance, fluorine atoms can enhance binding by increasing hydrophobic interactions or by participating in halogen bonding interactions with protein residues. This has led to the exploration of fluorinated analogs as lead compounds or as modifications to existing drugs.

Synthetic methodologies for accessing chiral alcohols like (1R)-1-(3-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol have evolved significantly over the past decade. Modern approaches often involve asymmetric hydrogenation or biocatalytic transformations that offer high enantioselectivity and mild reaction conditions. For example, recent reports describe the use of engineered enzymes that catalyze the reduction of ketones derived from this compound with exceptional enantiocontrol. Such biocatalytic methods align with green chemistry principles by reducing reliance on hazardous reagents and minimizing waste generation.

The versatility of (1R)-1-(3-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol extends beyond pharmaceutical applications; it has also been explored as a key intermediate in agrochemicals and specialty chemicals. Its structural features make it suitable for designing molecules that interact with biological targets in unique ways. For instance, fluorinated aromatic compounds are known to exhibit enhanced stability against environmental degradation, which is particularly relevant for crop protection agents.

Future research directions may focus on expanding the scope of derivatives derived from this compound through cross-coupling reactions or metal-catalyzed transformations. The combination of electronic diversity provided by the trifluoromethyl group and steric bulk from the ethoxy-substituted benzene ring offers numerous possibilities for generating novel scaffolds. Additionally, exploring its role as a ligand in asymmetric catalysis could open new avenues for enantioselective synthesis.

In conclusion,(1R)-1-(3-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1568218-83-6) stands as a testament to the importance of carefully designed molecular architectures in modern chemistry. Its unique blend of functional groups and stereochemistry makes it a valuable asset for both academic research and industrial applications. As our understanding of molecular interactions deepens through advanced computational tools and innovative synthetic strategies,this compound will continue to play a pivotal role in shaping next-generation therapeutics and materials.